Cas no 1261231-83-7 (tert-Butyl ((1-((6-chloropyridin-3-yl)methyl)piperidin-3-yl)methyl)carbamate)

• Product Name: tert-Butyl ((1-((6-chloropyridin-3-yl)methyl)piperidin-3-yl)methyl)carbamate
• CAS No: 1261231-83-7
• MF: C₁₇H₂₆ClN₃O₂
• MW: 339.860243320465
• CID: 1083159
• Update Time: 2025-07-16

tert-Butyl ((1-((6-chloropyridin-3-yl)methyl)piperidin-3-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1-((6-chloropyridin-3-yl)methyl)piperidin-3-yl)methyl)carbamate
• tert-butyl N-[[1-[(6-chloropyridin-3-yl)methyl]piperidin-3-yl]methyl]carbamate
• [1-(6-Chloro-pyridin-3-ylmethyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester
• Carbamic acid, N-[1-[(6-chloro-3-pyridinyl)methyl]-3-piperidinyl]-N-methyl-, 1,1-dimethylethyl ester

• MDL： MFCD18380351
• Inchi： 1S/C17H26ClN3O2/c1-17(2,3)23-16(22)20(4)14-6-5-9-21(12-14)11-13-7-8-15(18)19-10-13/h7-8,10,14H,5-6,9,11-12H2,1-4H3
• InChI Key： GGYURZUZVZLUJB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1CCCN(CC2=CC=C(Cl)N=C2)C1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 430.1±45.0 °C(Predicted)
• pka: 7.76±0.10(Predicted)

Additional information on tert-Butyl ((1-((6-chloropyridin-3-yl)methyl)piperidin-3-yl)methyl)carbamate

Professional Introduction to Compound with CAS No. 1261231-83-7 and Product Name: Tert-Butyl ((1-((6-Chloropyridin-3-yl)methyl)piperidin-3-yl)methyl)carbamate

The compound in question, identified by the CAS number 1261231-83-7, is a sophisticated organic molecule with a complex chemical structure. Its product name, Tert-Butyl ((1-((6-Chloropyridin-3-yl)methyl)piperidin-3-yl)methyl)carbamate, provides a detailed insight into its molecular composition, highlighting key functional groups and substituents that contribute to its unique properties and potential applications.

At the core of this compound's structure is a tert-butyl group, which is a well-known branched alkyl group that enhances the lipophilicity and metabolic stability of molecules. This feature makes it particularly valuable in pharmaceutical applications, where such modifications can improve bioavailability and reduce degradation rates. The presence of the carbamate functional group further suggests potential interactions with biological targets, as carbamates are frequently incorporated into drug molecules due to their ability to form stable hydrogen bonds and exhibit favorable pharmacokinetic profiles.

The central part of the molecule, (1-((6-Chloropyridin-3-yl)methyl)piperidin-3-yl)methyl, is a more intricate moiety that combines a pyridine ring with a piperidine ring. The 6-chloropyridine component introduces a chlorine atom at the 6-position of the pyridine ring, which can serve as a point of interaction for various biological receptors. Pyridine derivatives are ubiquitous in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The piperidine ring, on the other hand, is known for its role in enhancing solubility and improving oral bioavailability, making it a common scaffold in drug development.

Recent advancements in medicinal chemistry have highlighted the importance of multivalent interactions in drug design. The compound's structure suggests that it may engage in such interactions through its multiple functional groups. For instance, the combination of the tert-butyl group, the carbamate moiety, and the pyridine-piperidine core could allow for simultaneous binding to multiple sites on a target protein or receptor, potentially leading to enhanced efficacy and reduced side effects.

In the context of contemporary research, this compound finds relevance in the development of novel therapeutic agents. The chloropyridine moiety, in particular, has been extensively studied for its potential as an intermediate in synthesizing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By targeting these enzymes, compounds like this one could offer therapeutic benefits by modulating cellular processes.

Furthermore, the piperidine component has been explored for its utility in designing small-molecule inhibitors with improved pharmacokinetic properties. Piperidine-based scaffolds have been successfully incorporated into drugs that targetGPCR (G-protein coupled receptors), which are involved in numerous physiological processes and are also implicated in neurological disorders. The structural features of this compound may thus make it a promising candidate for further investigation in these areas.

The synthesis of such complex molecules requires meticulous planning and expertise. Advanced synthetic techniques, including cross-coupling reactions and nucleophilic substitutions, are often employed to construct the intricate frameworks present in this compound. The use of high-performance analytical methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography is essential for confirming the structural integrity and purity of the final product.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the interactions between this compound and its potential biological targets. Techniques such as docking simulations and molecular dynamics simulations allow researchers to predict binding affinities and understand how the molecule might behave within a biological system. These computational approaches are increasingly integral to drug discovery pipelines, enabling rapid screening of large libraries of compounds for hits with promising activity.

Preclinical studies are critical for evaluating the safety and efficacy of new chemical entities before they progress to human trials. In these studies, compounds like this one are tested for their pharmacological effects using cell-based assays and animal models. The tert-butyl group and other structural features may influence how the compound is metabolized and excreted, which are key factors determining its overall pharmacokinetic profile.

The growing interest in personalized medicine has also influenced how compounds like this one are being developed. By understanding individual genetic variations that affect drug metabolism and response, researchers can design drugs that are more tailored to specific patient populations. This approach holds promise for improving treatment outcomes and reducing adverse reactions.

In conclusion, the compound with CAS No. 1261231-83-7 represents an intriguing example of modern medicinal chemistry innovation. Its complex structure, featuring functional groups such as tert-butyl, carbamate, 6-chloropyridine, and piperidine, positions it as a versatile scaffold for developing novel therapeutic agents. With ongoing research exploring its potential applications in oncology, neuroscience, and other fields, this molecule exemplifies the intersection of chemistry and biology in addressing complex diseases.